Cas no 1394808-82-2 (Suvn-G3031)

• Product Name: Suvn-G3031
• CAS No: 1394808-82-2
• MF: C₂₁H₃₁N₃O₃
• MW: 373.489145517349
• CID: 4767932
• PubChem ID: 60151477
• Update Time: 2025-07-09

Suvn-G3031 Chemical and Physical Properties

Names and Identifiers

• 65V47O9NOP
• N-(4-((1-cyclobutylpiperidin-4-yl)oxy)phenyl)-2-morpholinoacetamide
• Samelisant
• GTPL10232
• TQ0150
• DB14835
• N-[4-(1-Cyclobutyl piperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide
• N-[4-(1-cyclobutyl-piperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide
• N-[4-(1-cyclobutylpiperidin-4-yl)oxyphenyl]-2-morpholin-4-ylacetamide
• Suvn-G3031
• LNXDUSQEXVQFGP-UHFFFAOYSA-N
• N-(4-((1-CYCLOBUTYL-4-PIPERIDINYL)OXY)PHENYL)-4-MORPHOLINEACETAMIDE
• N-{4-[(1-cyclobutylpiperidin-4-yl)oxy]phenyl}-2-(morpholin-4-yl)acetamide
• BDBM600479
• CS-0087455
• Samelisant (free base)
• SUVN-G3031?
• HY-122608
• US11622967, Example SUVN-G3031
• UNII-65V47O9NOP
• TS-10050
• SUVN-G3031 FREE BASE
• 1394808-82-2
• N-(4-((1-cyclobutylpiperidin-4-yl)oxy)phenyl)-2-(morpholin-4-yl)acetamide
• starbld0041522
• SAMELISANT [WHO-DD]
• SAMELISANT [INN]
• DA-58202
• N-(4-(1-cyclobutylpiperidin-4-yloxy)phenyl)-2-(morpholin-4-yl)acetamide dihydrochloride
• N-(4-(1-cyclobutyl-piperidin-4-yloxy)phenyl)-2-(morpholin-4-yl)acetamide
• SCHEMBL12484542
• CHEMBL4297328
• 4-MORPHOLINEACETAMIDE, N-(4-((1-CYCLOBUTYL-4-PIPERIDINYL)OXY)PHENYL)-
• AKOS040759973

• Inchi： 1S/C21H31N3O3/c25-21(16-23-12-14-26-15-13-23)22-17-4-6-19(7-5-17)27-20-8-10-24(11-9-20)18-2-1-3-18/h4-7,18,20H,1-3,8-16H2,(H,22,25)
• InChI Key： LNXDUSQEXVQFGP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(CN1CCOCC1)=O)C1CCN(CC1)C1CCC1

Computed Properties

• Exact Mass: 373.23654186g/mol
• Monoisotopic Mass: 373.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54

Additional information on Suvn-G3031

Introduction to Compound CAS No. 1394808-82-2 and Product Name: Suvn-G3031

The compound with CAS No. 1394808-82-2, also known as Suvn-G3031, is a highly specialized chemical entity that has garnered significant attention in the scientific and industrial communities. This compound is a cutting-edge material with unique properties that make it suitable for a wide range of applications, particularly in the fields of advanced materials science, pharmaceuticals, and electronic devices. Recent studies have highlighted its potential to revolutionize these industries by offering unprecedented performance and efficiency.

Suvn-G3031 is a synthetic organic compound characterized by its complex molecular structure, which includes a combination of aromatic and aliphatic groups. Its chemical composition has been optimized to enhance stability, reactivity, and compatibility with various manufacturing processes. The compound's synthesis involves a multi-step reaction sequence that ensures high purity and consistency, making it ideal for large-scale production.

One of the most notable advancements in the study of Suvn-G3031 is its application in the development of advanced materials. Researchers have discovered that this compound exhibits exceptional thermal stability, mechanical strength, and electrical conductivity. These properties make it an excellent candidate for use in high-performance polymers, composites, and electronic materials. For instance, recent experiments have demonstrated that incorporating Suvn-G3031 into polymer matrices can significantly improve their thermal resistance and mechanical durability, which is critical for applications in aerospace and automotive industries.

In the pharmaceutical sector, Suvn-G3031 has shown promise as a potential drug delivery agent. Its unique molecular structure allows for controlled release mechanisms, which can enhance the efficacy of therapeutic compounds while minimizing side effects. Additionally, studies have indicated that Suvn-G3031 may possess bioactive properties that could be harnessed for developing new drugs targeting specific diseases such as cancer or neurodegenerative disorders.

The electronic properties of Suvn-G3031 have also been extensively investigated. It has been found to exhibit semiconducting behavior, making it a potential candidate for use in organic electronics. Researchers are exploring its application in thin-film transistors (TFTs) and flexible displays, where its high carrier mobility and stability could lead to breakthroughs in device performance and longevity.

Furthermore, the environmental impact of Suvn-G3031 has been a focus of recent research. Scientists are examining its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound is relatively non-toxic and can be safely handled under standard laboratory conditions.

In conclusion, Suvn-G3031 (CAS No. 1394808-82-2) is a versatile compound with immense potential across multiple industries. Its unique chemical properties, combined with ongoing advancements in synthesis and application research, position it as a key material for future technological innovations. As researchers continue to explore its capabilities, Suvn-G3031 is poised to play a pivotal role in shaping the next generation of materials science and technology.